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Best solvent for dissolving Org OD 02-0.
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Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B15541469

Technical Support Center: Org OD 02-0

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling and dissolution of Org OD 02-0.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Org OD 02-07?

Al: The recommended solvent for dissolving Org OD 02-0 is Dimethyl Sulfoxide (DMSO). It
can also be dissolved in Ethanol, although at a lower concentration.[1][2]

Q2: What is the maximum concentration | can achieve with the recommended solvents?

A2: You can achieve a concentration of up to 24 mg/mL in DMSO and 3.3 mg/mL in Ethanol.[1]
[2] It is important to note that assisting the dissolution process with ultrasonication and warming
is recommended for both solvents.[1][2]

Q3: 1 am having trouble dissolving Org OD 02-0 in DMSO. What could be the issue?

A3: Difficulty in dissolving Org OD 02-0 in DMSO can be due to the hygroscopic nature of
DMSO, which means it readily absorbs moisture from the air. This absorbed water can
significantly reduce the solubility of the product.[1][2] To avoid this, it is highly recommended to
use newly opened, anhydrous DMSO for the preparation of your stock solution.

Q4: Are there any other potential solvents for Org OD 02-0?
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A4: While DMSO and Ethanol are the primary recommended solvents, Dimethylformamide
(DMF) may also be a viable option.[3] However, specific solubility data for DMF is not as readily
available, so it is advisable to test it on a small scale first.

Q5: How should | prepare a stock solution of Org OD 02-07?

A5: To prepare a stock solution, weigh the desired amount of Org OD 02-0 and add the
appropriate volume of the chosen solvent (e.g., DMSO). To aid dissolution, it is recommended
to use an ultrasonic bath and gentle warming.[1][2] For detailed steps, please refer to the
Experimental Protocol section.

Q6: How should | store the Org OD 02-0 stock solution?

A6: Once prepared, the stock solution should be aliquoted to avoid repeated freeze-thaw
cycles. For long-term storage, it is recommended to store the solution at -80°C for up to 6
months. For short-term storage, -20°C for up to 1 month is acceptable.[1]

Data Presentation

Table 1: Solubility of Org OD 02-0 in Common Solvents

Solvent Concentration Molarity (approx.) Notes

Ultrasonic and
warming

DMSO 24 mg/mL 73.51 mM recommended. Use
newly opened DMSO.

[1](2]

Ultrasonic and
Ethanol 3.3 mg/mL 10.11 mM warming

recommended.[1][2]

Molecular Weight of Org OD 02-0: 326.47 g/mol [1][4][5]

Experimental Protocols

Protocol for Dissolving Org OD 02-0
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This protocol outlines the steps for dissolving Org OD 02-0 to prepare a stock solution.
Materials:

e Org OD 02-0 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

 Sterile, conical-bottom polypropylene tubes

o Calibrated micropipettes

» Vortex mixer

 Ultrasonic water bath

o Water bath or heating block set to 37°C

Procedure:

o Preparation: Allow the vial of Org OD 02-0 powder to equilibrate to room temperature before
opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of Org OD 02-0 powder and transfer it to a
sterile polypropylene tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the
desired concentration (e.g., for a 10 mM stock solution, add the appropriate volume of
DMSO to your weighed compound).

e Initial Mixing: Briefly vortex the tube to disperse the powder in the solvent.

o Ultrasonication: Place the tube in an ultrasonic water bath for 5-10 minutes to aid in
dissolution.

e Warming: If the compound is not fully dissolved, place the tube in a 37°C water bath or
heating block for 5-10 minutes. Periodically vortex the tube during this time.
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 Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and
the solution is clear.

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term
storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1]

Mandatory Visualization

Troubleshooting Workflow for Dissolving Org OD 02-0
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Caption: Troubleshooting workflow for dissolving Org OD 02-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. Org OD 02-0 (10-Ethenyl-19-norprogesterone) | Progesterone Receptor | 13258-85-0 |
Invivochem [invivochem.com]

4. axonmedchem.com [axonmedchem.com]

5. bocsci.com [bocsci.com]

To cite this document: BenchChem. [Best solvent for dissolving Org OD 02-0.]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15541469#best-
solvent-for-dissolving-org-od-02-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

